Cas no 2229610-26-6 (1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol)

• Product Name: 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol
• CAS No: 2229610-26-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5894554
• PubChem ID: 165968643
• Update Time: 2025-07-01

1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol
• EN300-2005658
• 2229610-26-6

• Inchi： 1S/C12H17NO2/c1-12(14,8-13)7-9-2-3-11-10(6-9)4-5-15-11/h2-3,6,14H,4-5,7-8,13H2,1H3
• InChI Key： ILZZCUREIWOFCH-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)CC(C)(CN)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol

Introduction to 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol (CAS No. 2229610-26-6)

1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol (CAS No. 2229610-26-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

The chemical structure of 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol is particularly noteworthy due to its combination of an amino group, a 2,3-dihydrobenzofuran moiety, and a methyl-substituted propanol chain. The 2,3-dihydrobenzofuran ring is a key structural element that imparts significant biological activity to the molecule. This ring system is known for its ability to interact with various biological targets, making it a valuable scaffold in drug design.

The synthesis of 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol typically involves several steps. One common approach starts with the formation of the 2,3-dihydrobenzofuran ring through a cyclization reaction. Subsequent functional group manipulations are then performed to introduce the amino and methyl-substituted propanol moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, which is crucial for its potential commercialization.

In terms of biological activity, 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol has been studied for its potential as a therapeutic agent in various diseases. One of the most promising areas of research is its activity as an inhibitor of specific enzymes involved in neurodegenerative disorders. Studies have shown that this compound can effectively modulate the activity of these enzymes, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol has demonstrated anti-inflammatory properties. In vitro and in vivo studies have indicated that it can reduce the production of pro-inflammatory cytokines and inhibit the activation of inflammatory pathways. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Recent research has also explored the pharmacokinetic properties of 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-amino-3-(2,3-dihydro-1-benzofuran-5-yl)-2-methylpropan-2-ol in human subjects. Preliminary results from phase I trials have been promising, with no major adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 1-amino-3-(2,3-dihydro-1-benzofuran-5-y l)-2-methylpropan - 2 - ol (CAS No. 2 0 - 6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.